Cas no 1956426-92-8 (Methyl 2-amino-3-(2,4-dichlorophenyl)prop-2-enoate)

• Product Name: Methyl 2-amino-3-(2,4-dichlorophenyl)prop-2-enoate
• CAS No: 1956426-92-8
• MF: C₁₀H₉Cl₂NO₂
• MW: 246.089960813522
• CID: 6203702
• PubChem ID: 129317649
• Update Time: 2025-10-31

Methyl 2-amino-3-(2,4-dichlorophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• DTXSID201174137
• AKOS032960961
• 2-Propenoic acid, 2-amino-3-(2,4-dichlorophenyl)-, methyl ester
• methyl 2-amino-3-(2,4-dichlorophenyl)prop-2-enoate
• 1956426-92-8
• Methyl 2-amino-3-(2,4-dichlorophenyl)prop-2-enoate

• Inchi： 1S/C10H9Cl2NO2/c1-15-10(14)9(13)4-6-2-3-7(11)5-8(6)12/h2-5H,13H2,1H3
• InChI Key： VDPOAJFIGYSPGM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C=C(C(=O)OC)N)Cl

Computed Properties

• Exact Mass: 245.0010339g/mol
• Monoisotopic Mass: 245.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-3-(2,4-dichlorophenyl)prop-2-enoate

Methyl 2-amino-3-(2,4-dichlorophenyl)prop-2-enoate (CAS No. 1956426-92-8): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 2-amino-3-(2,4-dichlorophenyl)prop-2-enoate (CAS No. 1956426-92-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as Methyl (E)-3-(2,4-dichlorophenyl)-2-aminoacrylate, belongs to the class of α-amino acids and exhibits a distinctive combination of aromatic and functional groups that make it an attractive candidate for various pharmaceutical research endeavors.

The chemical structure of Methyl 2-amino-3-(2,4-dichlorophenyl)prop-2-enoate consists of a methyl ester group, an amino group, and a dichlorophenyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The dichlorophenyl group, in particular, is known for its ability to interact with various biological targets, making it a valuable scaffold for drug design and development.

Recent studies have highlighted the potential of Methyl 2-amino-3-(2,4-dichlorophenyl)prop-2-enoate in several therapeutic areas. One notable application is its use as a lead compound in the development of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key viral enzymes.

In addition to its antiviral properties, Methyl 2-amino-3-(2,4-dichlorophenyl)prop-2-enoate has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can selectively target and inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to the compound's ability to induce apoptosis through the modulation of specific signaling pathways involved in cell survival and proliferation.

The pharmacokinetic profile of Methyl 2-amino-3-(2,4-dichlorophenyl)prop-2-enoate has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for further development as a therapeutic agent.

Another area of interest is the use of Methyl 2-amino-3-(2,4-dichlorophenyl)prop-2-enoate in neurodegenerative diseases. Preliminary studies have indicated that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that it could be a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Methyl 2-amino-3-(2,4-dichlorophenyl)prop-2-enoate has been optimized using various synthetic routes to improve yield and purity. One common method involves the reaction of 3-(dichlorophenyl)acryloyl chloride with methylamine in the presence of a suitable base. This approach provides a high-purity product with minimal side reactions, making it suitable for large-scale production.

In conclusion, Methyl 2-amino-3-(2,4-dichlorophenyl)prop-2-enoate (CAS No. 1956426-92-8) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in various therapeutic areas. Ongoing studies are expected to uncover additional applications and optimize its use as a therapeutic agent.